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Methyl 3-(4-
Compound Name: _
chlorosulfonyl)phenylpropionate

cat. No.: B1593007

An In-Depth Technical Guide to Methyl 3-(4-chlorosulfonyl)phenylpropionate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-(4-chlorosulfonyl)phenylpropionate is a bifunctional organic compound of
significant interest in synthetic organic chemistry, particularly within the pharmaceutical and
agrochemical industries.[1] Its structure incorporates a methyl ester and a highly reactive
chlorosulfonyl group, making it a versatile intermediate for the synthesis of complex molecules.
[1][2] This guide provides a comprehensive overview of its core physical and chemical
properties, reactivity, synthesis, and safe handling protocols, designed to support professionals
in research and drug development.

Molecular Structure and Physicochemical
Properties

The unique reactivity of Methyl 3-(4-chlorosulfonyl)phenylpropionate stems directly from its
molecular architecture, which features a phenylpropionate backbone substituted with a
chlorosulfonyl functional group.

Caption: 2D Structure of Methyl 3-(4-chlorosulfonyl)phenylpropionate.
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Core Properties

The fundamental physical and chemical characteristics of this compound are summarized
below. These values are critical for planning reactions, purification, and storage.

Property Value Source(s)
CAS Number 374537-95-8 [3][4][5][6]
Molecular Formula C10H11ClO4S [11[31[5]
Molecular Weight 262.71 g/mol [11[31[4]
Appearance Off-white to light yellow solid [1][6]
Melting Point 64-65 °C [21[61[7]
Boiling Point 352.0 £ 25.0 °C (Predicted) [6]
Density 1.344 + 0.06 g/cm? (Predicted) [6]
Purity >98% (Typical) [3]

Methyl 3-[4-

(chlorosulfonyl)phenyl]propano
Synonyms ate; 3-(4- [1][2][6]

Chlorosulfonylphenyl)propionic

acid methyl ester

Solubility and Storage

Methyl 3-(4-chlorosulfonyl)phenylpropionate exhibits moderate solubility in common organic
solvents.[1] Due to the reactivity of the sulfonyl chloride group, it is classified as moisture-
sensitive.[2][6] Proper storage is crucial to maintain its integrity.

o Storage Temperature: 2-8°C[6]

» Conditions: Store in a tightly sealed container in a dry, cool, and well-ventilated place.[8]

Chemical Reactivity and Synthetic Applications
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The synthetic utility of Methyl 3-(4-chlorosulfonyl)phenylpropionate is dominated by the
electrophilic nature of the sulfur atom in the chlorosulfonyl group. This group is strongly
electron-withdrawing, which significantly enhances its reactivity toward nucleophiles compared
to other sulfonylating agents like tosyl chloride.[9]

Primary Reaction: Sulfonamide Formation

The most common application is its reaction with primary or secondary amines to form stable
sulfonamide linkages. This reaction is fundamental in medicinal chemistry for synthesizing a
wide array of drug candidates. The propionate moiety offers a secondary point for chemical
modification, either before or after the sulfonylation reaction.

Methyl 3-(4-chlorosulfonyl)
-phenylpropionate

+
+ Sulfonamide Product byproduct HCI neutralized by__ Base(lgeégl].,SCP;/::rllrgzr)E t:N)
__—»
Primary/Secondary Amine
(R-NH2 or R2NH)

Click to download full resolution via product page
Caption: General workflow for sulfonamide synthesis.

This reactivity makes the compound an essential building block. The methyl ester can be
hydrolyzed to the corresponding carboxylic acid, providing another handle for conjugation, for
example, in the creation of PROTACSs or other targeted therapeutic agents.

Experimental Protocols

The following sections outline generalized procedures for the synthesis and characterization of
Methyl 3-(4-chlorosulfonyl)phenylpropionate.

Synthesis Protocol

The synthesis can be conceptualized as a two-step process from commercially available
starting materials.[6][10][11]

Step 1: Esterification of 3-Phenylpropionic Acid
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e To a solution of 3-phenylpropionic acid in methanol, add a catalytic amount of a strong acid
(e.g., concentrated sulfuric acid).[10]

o Heat the mixture under reflux for several hours until the reaction is complete (monitored by
TLC or GC).

e Cool the reaction mixture and remove the excess methanol under reduced pressure.

¢ Neutralize the residue with a mild base (e.g., saturated sodium bicarbonate solution) and
extract the product with an organic solvent (e.qg., diethyl ether).[10]

e Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., MgSOQa), and
concentrate to yield methyl 3-phenylpropionate.

Step 2: Chlorosulfonation of Methyl 3-phenylpropionate

» Cool chlorosulfonic acid in an ice bath in a flask equipped with a dropping funnel and a gas
outlet to vent HCI.

e Add the methyl 3-phenylpropionate synthesized in Step 1 dropwise to the cooled
chlorosulfonic acid with vigorous stirring, maintaining a low temperature.

» After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for several hours.

o Carefully pour the reaction mixture onto crushed ice to quench the excess chlorosulfonic
acid.

e The solid product will precipitate. Collect the solid by filtration, wash thoroughly with cold
water, and dry under vacuum to yield Methyl 3-(4-chlorosulfonyl)phenylpropionate.

Analytical Characterization

To confirm the identity and purity of the synthesized compound, a suite of standard analytical
techniques should be employed.[12]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o H NMR: Expect signals corresponding to the aromatic protons (two doublets in the ~7.5-
8.0 ppm region), the propionate chain protons (two triplets in the ~2.5-3.5 ppm region),
and the methyl ester protons (a singlet around 3.7 ppm).

o 18C NMR: Signals for the ester carbonyl, the aromatic carbons (including the carbon
attached to the sulfur), the propionate carbons, and the methyl carbon should be visible.

« Infrared (IR) Spectroscopy: Key vibrational bands would include strong S=0O stretching peaks
for the sulfonyl group (~1370 and ~1180 cm~1?), a C=0 stretching peak for the ester (~1730
cm~1), and C-H stretching from the aromatic and aliphatic portions.[10]

e Mass Spectrometry (MS): The molecular ion peak [M]+ should be observable, along with a
characteristic isotopic pattern for the presence of chlorine and sulfur.

Safety and Handling

Methyl 3-(4-chlorosulfonyl)phenylpropionate is a hazardous chemical and must be handled
with appropriate precautions. As a sulfonyl chloride, it is corrosive and moisture-sensitive.[6][7]
[13]
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Hazard Category

Handling Protocol

Source(s)

Contact Hazard

Causes severe skin burns and
eye damage. Wear chemical-
resistant gloves, protective
clothing, and safety goggles

with a face shield.

[BI[14][15]

Inhalation Hazard

May cause respiratory
irritation. Handle in a well-
ventilated area or a chemical

fume hood.

[Bl113][14]

Reactivity

Reacts violently with water,
releasing toxic gases (HCI).
Keep away from moisture,

strong bases, and oxidizing

agents.

[13][15]

Spills

Absorb spills with a dry, inert
material (e.g., sand or
vermiculite). Do not use water.
Neutralize residues carefully

with soda ash.

First Aid

In case of skin or eye contact,
flush immediately with copious
amounts of water for at least
15 minutes and seek urgent
medical attention. For

inhalation, move to fresh air.

[81114]

Conclusion

Methyl 3-(4-chlorosulfonyl)phenylpropionate is a valuable and highly reactive intermediate

in organic synthesis. Its dual functionality allows for the straightforward introduction of a

sulfonamide group alongside an ester or carboxylic acid handle, providing a powerful tool for

medicinal chemists in the design and optimization of lead compounds. A thorough
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understanding of its properties, reactivity, and handling requirements is essential for its safe
and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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